Cas no 2228908-03-8 (5-fluoro-3,3-dimethylpentan-1-amine)

• Product Name: 5-fluoro-3,3-dimethylpentan-1-amine
• CAS No: 2228908-03-8
• MF: C₇H₁₆FN
• MW: 133.207045555115
• CID: 6024089
• PubChem ID: 165615973
• Update Time: 2025-06-09

5-fluoro-3,3-dimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3,3-dimethylpentan-1-amine
• 2228908-03-8
• EN300-1805541

• Inchi： 1S/C7H16FN/c1-7(2,3-5-8)4-6-9/h3-6,9H2,1-2H3
• InChI Key： PGNLUTYXFNHEGB-UHFFFAOYSA-N
• SMILES： FCCC(C)(C)CCN

Computed Properties

• Exact Mass: 133.126677677g/mol
• Monoisotopic Mass: 133.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on 5-fluoro-3,3-dimethylpentan-1-amine

Comprehensive Overview of 5-fluoro-3,3-dimethylpentan-1-amine (CAS No. 2228908-03-8): Properties, Applications, and Industry Insights

5-fluoro-3,3-dimethylpentan-1-amine (CAS No. 2228908-03-8) is a fluorinated amine compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a fluoro group and a branched dimethyl chain enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing next-generation therapeutics, particularly for central nervous system (CNS) disorders and anti-inflammatory applications.

In the context of green chemistry and sustainable synthesis, 5-fluoro-3,3-dimethylpentan-1-amine exemplifies the shift toward eco-friendly fluorination techniques. With the rise of electrochemical fluorination and catalytic C-F bond formation, this compound aligns with industry demands for reduced environmental impact. Its low toxicity profile and compatibility with biocatalysts further position it as a candidate for scalable production, addressing FAQs like "How can fluorinated compounds be synthesized sustainably?" and "What are the alternatives to traditional halogenation methods?".

The compound’s lipophilic nature and steric hindrance from the 3,3-dimethyl moiety contribute to its stability in biological systems, a topic frequently searched in AI-driven drug design platforms. Computational studies leveraging molecular docking and QSAR modeling highlight its affinity for G-protein-coupled receptors (GPCRs), sparking discussions on platforms like ResearchGate about its role in precision medicine. Keywords such as "fluorinated amine GPCR ligands" and "CNS drug permeability enhancers" reflect trending queries in this niche.

From an industrial perspective, CAS No. 2228908-03-8 is often referenced in patents related to crop protection chemicals, where its fluoro substituent improves pesticidal activity. Agrochemical forums frequently debate its efficacy against resistant pest strains, tying into broader themes like food security and climate-resilient agriculture. Analytical methods for its detection, such as LC-MS and NMR spectroscopy, are also widely documented, catering to lab technicians searching for "fluorinated amine characterization protocols."

In summary, 5-fluoro-3,3-dimethylpentan-1-amine bridges multiple scientific disciplines, from medicinal chemistry to sustainable manufacturing. Its versatility and alignment with industry 4.0 trends—such as automated synthesis and big data-driven compound optimization—ensure its relevance in future innovations. As regulatory frameworks evolve, its non-hazardous classification further supports its adoption across global markets.